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Compound of Interest

Compound Name: Ferrous bromide

Cat. No.: B049432

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive examination of the Lewis structure of iron(Il) bromide
(FeBr2), detailing the underlying principles of its formation, the distribution of valence electrons,
and the resulting ionic nature of the compound.

Introduction: The Nature of Bonding in Iron(ll)
Bromide

Iron(ll) bromide, also known as ferrous bromide, is an inorganic compound with the chemical
formula FeBr2.[1] Understanding its Lewis structure is fundamental to comprehending its
chemical properties and reactivity. The interaction between iron, a transition metal, and
bromine, a halogen, results in the formation of an ionic bond. This occurs due to the significant
difference in electronegativity between the two elements, leading to a complete transfer of
electrons rather than sharing.[2][3] The resulting Lewis structure is a representation of this
electron transfer and the formation of stable ions.

The anhydrous form of iron(ll) bromide is a yellow or brownish-colored paramagnetic solid.[1]
Its physical properties, such as a high melting point of 684 °C and solubility in water, are
characteristic of an ionic compound.[3][4][5]

Methodology: Determination of the Lewis Structure
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The protocol for determining the Lewis structure of an ionic compound like FeBrz involves a
systematic approach based on the valence electron configurations of the constituent atoms.

Experimental Protocol / Logical Derivation:

e Valence Electron Count: The first step is to determine the number of valence electrons for
each atom.

o Iron (Fe): As a transition metal with the electron configuration [Ar] 3d® 4s2, iron typically
loses its two 4s electrons to achieve a more stable state, particularly when forming a +2
ion.[6][7][8] For the purpose of forming the iron(ll) ion, we consider its two valence
electrons that will be transferred.[2]

o Bromine (Br): Located in Group 17 of the periodic table, bromine is a halogen and has
seven valence electrons.[9][10][11][12] It requires one additional electron to complete its
outer shell and achieve a stable octet, resembling the electron configuration of a noble
gas.[9]

» Electron Transfer Analysis: Given the metallic nature of iron and the non-metallic nature of
bromine, electron transfer is the favored mechanism for bond formation.

o The iron atom donates its two valence electrons, one to each of the two bromine atoms.[2]

o This loss of two negatively charged electrons results in the formation of a dipositive iron
cation (Fez?*).

o Each bromine atom accepts one electron, completing its octet. This gain of a negatively
charged electron results in the formation of a mononegative bromide anion (Br-).[2]

» Final Structure Representation: The Lewis structure is drawn to reflect this ionic
arrangement.

o The iron cation (Fe2*) is shown without any valence dots, as it has lost its valence
electrons. Its +2 charge is explicitly indicated.

o Each bromide anion (Br~) is depicted with a complete octet of eight valence electrons
(represented as four pairs of dots) enclosed in square brackets. The -1 charge is shown
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outside the brackets.

o The overall formula unit consists of one Fe2* ion and two Br~ ions, resulting in a neutrally
charged compound.[13]

Data Presentation: Atomic and lonic Properties

The quantitative data pertaining to the formation of iron(ll) bromide from its constituent atoms
are summarized below.

Parameter Iron (Fe) Bromine (Br)
Atomic Symbol Fe Br

Group Number 8 17

Initial Valence Electrons 2[6][14] 7[10][11][15]
Electrons Transferred Loses 2 Gains 1 (per atom)
Resulting lon Fe2+ Br-

Final Valence Electrons 0 (in outer shell) 8

lonic Charge +2 -1

Visualization of Electron Transfer

The logical workflow of electron transfer from the iron atom to the two bromine atoms can be
visualized as a signaling pathway, illustrating the cause-and-effect relationship that leads to the
formation of the ionic compound.
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Caption: Electron transfer pathway for the formation of ionic Iron(Il) Bromide.

Conclusion

The Lewis structure of iron(Il) bromide (FeBr2) is definitively ionic, characterized by the transfer
of two valence electrons from a single iron atom to two separate bromine atoms. This process
results in the formation of one Fe2* cation and two Br~ anions. These ions are held together by
strong electrostatic forces, which account for the compound's solid, crystalline structure and
high melting point.[1] The representation of FeBr2 as discrete ions provides a chemically
accurate model essential for predicting its behavior in various chemical systems, a critical
consideration for researchers in materials science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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